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Compound of Interest

Compound Name: CHL2310

Cat. No.: B12370916

Disclaimer: The following information pertains to Chlorine. The identifier "CHL2310" did not
correspond to a specific chemical in available safety data sheets. The guidance provided is
based on the properties and hazards of Chlorine, which should be handled with extreme
caution by trained professionals in a laboratory setting.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Chlorine. Adherence to these
protocols is critical to ensure personal safety and minimize environmental impact.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling Chlorine. The following
table summarizes the required PPE.
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Body Part

Personal Protective
Equipment

Specifications and Rationale

Respiratory

Full-face respirator with
appropriate cartridges for
chlorine or a self-contained
breathing apparatus (SCBA)[1]

2].

Chlorine gas is fatal if
inhaled[1][2]. Respiratory
protection is the most critical

line of defense.

Splash-resistant safety

Prevents severe eye damage

and burns from gas or liquid

Eye/Face ) i contact[1][2]. An emergency
goggles with a faceshield[2]. )
eye wash fountain should be
immediately accessible[2].
Protects against severe skin
Chemical-resistant clothing burns and frostbite from rapidly
) and gloves|[1][2][3]. For liquid expanding gas[1][2].
Skin/Body ] ] ] ) j
chlorine, cold-insulating Contaminated clothing must be
clothing is necessary[2]. removed immediately and
washed before reuse[1][3].
Appropriate chemical-resistant  Prevents direct contact and
Hands

gloves[2].

chemical burns[1].

Safe Handling and Storage Procedures

Chlorine is a highly reactive and corrosive substance. Strict adherence to handling and storage

protocols is essential to prevent accidents.

Handling:

Do not breathe gas, fumes, vapor, or spray[1][2].
Avoid contact with skin and eyes[1][3].

Wash hands thoroughly after handling[1][3].

Always work in a well-ventilated area, preferably within a chemical fume hood[1][2][3].

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.airgas.com/msds/001015.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://www.airgas.com/msds/001015.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://www.airgas.com/msds/001015.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://www.airgas.com/msds/001015.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://rochester-mn.safepersonnelsds.com/document/repo/b076a1b1-034b-4c48-b018-5fd2b831a727
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://www.airgas.com/msds/001015.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://www.airgas.com/msds/001015.pdf
https://rochester-mn.safepersonnelsds.com/document/repo/b076a1b1-034b-4c48-b018-5fd2b831a727
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://www.airgas.com/msds/001015.pdf
https://www.airgas.com/msds/001015.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://rochester-mn.safepersonnelsds.com/document/repo/b076a1b1-034b-4c48-b018-5fd2b831a727
https://www.airgas.com/msds/001015.pdf
https://d3qi0qp55mx5f5.cloudfront.net/pnf/i/basic_pages/Chlorine.PDF
https://www.airgas.com/msds/001015.pdf
https://rochester-mn.safepersonnelsds.com/document/repo/b076a1b1-034b-4c48-b018-5fd2b831a727
https://www.airgas.com/msds/001015.pdf
https://rochester-mn.safepersonnelsds.com/document/repo/b076a1b1-034b-4c48-b018-5fd2b831a727
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Do not eat, drink, or smoke in areas where chlorine is handled or stored[2][3].

e Use only with equipment of compatible materials of construction and keep reduction valves
free from oil and grease[1][2].

Storage:

» Store in a cool, dry, well-ventilated, and segregated area away from incompatible materials
such as combustible materials, reducing agents, grease, and oil[1][2].

o Keep containers tightly closed and sealed until ready for use[1].

» Store locked up and protect from direct sunlight[1][2].

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Emergency Situation Immediate Action

Move the victim to fresh air immediately. If
) breathing has stopped, provide artificial
Inhalation o . -
respiration. Call a poison center or physician

immediately[1].

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of water for
Skin Contact ) ) ) )
at least 15 minutes. Seek immediate medical

attention for chemical burns[1][3].

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact i o

present and easy to do. Continue rinsing and

call a physician immediately[1][3].

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Immediately call a poison center or
doctor[1][3].

Evacuate the area. If safe to do so, stop the
leak. Provide adequate ventilation. Wear

Spill or Leak appropriate PPE during cleanup. Collect spillage
and dispose of it as hazardous waste. Prevent

release to the environment[1][2].

Disposal Plan

All waste containing Chlorine must be treated as hazardous waste and disposed of in
accordance with federal, state, and local regulations.

o Waste Containers: Use only compatible and properly labeled containers for hazardous
waste[4][5][6]. Containers must be kept closed except when adding waste[4][5][6].

e Segregation: Incompatible wastes must be segregated to prevent dangerous reactions[6][7].

o Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste"
and the chemical contents[5].
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o Collection: Arrange for collection by a licensed hazardous waste disposal service. Do not
dispose of Chlorine down the drain or in the regular trash[5][6].

« Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent, and
the rinsate collected as hazardous waste. After rinsing and air-drying in a ventilated area, the
container may be disposed of according to institutional protocols[5][7].

Experimental Workflow: Safe Handling of Chlorine
Gas

The following diagram outlines the essential steps for safely handling chlorine gas in a
laboratory setting.
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Caption: Workflow for Safe Handling of Chlorine Gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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